Cas no 917747-92-3 (5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol)

• Product Name: 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol
• CAS No: 917747-92-3
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 3082410
• PubChem ID: 18524163
• Update Time: 2025-10-23

5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol
• 5-Ethyl-2-(4-methoxyphenyl)-6-methylthieno[2,3-d]pyrimidine-4-thiol
• 917747-92-3
• AKOS000674961

• MDL： MFCD08898757
• Inchi： 1S/C16H16N2OS2/c1-4-12-9(2)21-16-13(12)15(20)17-14(18-16)10-5-7-11(19-3)8-6-10/h5-8H,4H2,1-3H3,(H,17,18,20)
• InChI Key： ACAMYVXIMRJLSU-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C3C=CC(=CC=3)OC)=N2)=S)C(=C1C)CC

Computed Properties

• Exact Mass: 316.07040549Da
• Monoisotopic Mass: 316.07040549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol

Research Brief on 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol (CAS: 917747-92-3)

The compound 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol (CAS: 917747-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of thieno[2,3-d]pyrimidine derivatives as versatile scaffolds in drug discovery. The specific substitution pattern of 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol, including the ethyl and methoxy-phenyl groups, has been shown to enhance its binding affinity to various biological targets. Computational docking studies suggest that this compound exhibits strong interactions with kinase domains, making it a promising candidate for the development of kinase inhibitors.

In vitro assays have demonstrated the compound's efficacy against a range of cancer cell lines, with particular potency observed in breast and lung cancer models. Mechanistic studies indicate that the compound induces apoptosis through the inhibition of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings are supported by Western blot analyses showing downregulation of phosphorylated AKT and ERK proteins upon treatment with the compound.

Further investigations into the pharmacokinetic properties of 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol have revealed favorable absorption and distribution profiles in rodent models. The compound's metabolic stability, as assessed in liver microsome assays, suggests a relatively long half-life, which could translate to less frequent dosing in clinical settings. However, challenges remain in optimizing its solubility and bioavailability, which are currently the focus of ongoing formulation studies.

In conclusion, 5-Ethyl-2-(4-methoxy-phenyl)-6-methyl-thieno[2,3-d]pyrimidine-4-thiol represents a promising lead compound for the development of novel anticancer agents. Its unique structural features and demonstrated biological activity warrant further investigation, including in vivo efficacy studies and toxicological assessments. Future research should also explore its potential in combination therapies and its applicability to other disease areas beyond oncology.